Cas no 891782-29-9 ((R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide)

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide structure
891782-29-9 structure
Product Name:(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide
CAS No:891782-29-9
MF:C9H17NOS
MW:187.302381277084
MDL:MFCD28411842
CID:4664089
PubChem ID:118663726
Update Time:2024-10-26

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

    • (R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide
    • N-CYCLOPENTYLIDENE-2-METHYLPROPANE-2-SULFINAMIDE
    • AT14046
    • SY261392
    • SY288119
    • 2-Propanesulfinamide, N-cyclopentylidene-2-methyl-, [S(R)]- (9CI)
    • [S(R)]-N-Cyclopentylidene-2-methyl-2-propanesulfinamide (ACI)
    • 891782-29-9
    • MFCD28411842
    • CID 118663726
    • F53236
    • SCHEMBL17440745
    • EN300-3448286
    • MDL： MFCD28411842
    • Inchi： 1S/C9H17NOS/c1-9(2,3)12(11)10-8-6-4-5-7-8/h4-7H2,1-3H3/t12-/m1/s1
    • InChI Key： NLMAXOUUSMPKKX-GFCCVEGCSA-N
    • SMILES： [S@@](C(C)(C)C)(/N=C1\CCCC\1)=O

Computed Properties

  • Exact Mass: 187.10308534g/mol
  • Monoisotopic Mass: 187.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 48.6

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Pricemore >>

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(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Production Method

Production Method 1

196929-78-9 196929-78-9
120-92-3 120-92-3
891782-29-9 891782-29-9
Reaction Conditions
Reference
Transition metal-free deuteride reduction of n-tert-butanesulfinyl ketimines derivatives via B2pin2/D2O system
Li, Linlin; Chen, Xiaoyu; Pei, Congcong; Li, Jingya; Zou, Dapeng; et al, Youji Huaxue, 2021, 41(6), 2319-2325

Production Method 2

196929-78-9 196929-78-9
120-92-3 120-92-3
891782-29-9 891782-29-9
Reaction Conditions
1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ;  4 h, 55 °C
Reference
Direct synthesis of chiral aziridines from N-tert-butyl-sulfinylketimines
Morton, Daniel; Pearson, David; Field, Robert A.; Stockman, Robert A., Chemical Communications (Cambridge, 2006, (17), 1833-1835

Production Method 3

196929-78-9 196929-78-9
120-92-3 120-92-3
891782-29-9 891782-29-9
Reaction Conditions
Reference
Palladium-catalysed α-allylation of chiral sulfinimines derived from symmetric cyclic ketones
Li, Jiangnan; Dawood, Rafid S.; Qin, Shuanglin; Liu, Tongtong; Liu, Shuangwei; et al, Tetrahedron Letters, 2017, 58(12), 1146-1150

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Raw materials

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Preparation Products

(R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide Related Literature

891782-29-9 ((R)-N-Cyclopentylidene-2-methylpropane-2-sulfinamide) Related Products

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